Cas no 123027-69-0 (1H-Pyrazole-3,4-dicarboxamide,1-b-D-ribofuranosyl-)

1H-Pyrazole-3,4-dicarboxamide,1-b-D-ribofuranosyl- structure
123027-69-0 structure
Product name:1H-Pyrazole-3,4-dicarboxamide,1-b-D-ribofuranosyl-
CAS No:123027-69-0
MF:C10H14N4O6
MW:286.241362094879
CID:151742
PubChem ID:129876

1H-Pyrazole-3,4-dicarboxamide,1-b-D-ribofuranosyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3,4-dicarboxamide,1-b-D-ribofuranosyl-
    • 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrazole-3,4-dicarboxamide
    • 1-ribofuranosylpyrazole-3,4-dicarboxamide
    • 1-(beta-D-ribofuranosyl)-1H-pyrazole-3,4-dicarboxamide
    • 1-beta-D-Ribofuranosylpyrazole-3,4-dicarboxamide
    • 1-Brpd
    • 1H-Pyrazole-3,4-dicarboxamide, 1-beta-D-ribofuranosyl-
    • 123027-69-0
    • DTXSID00153843
    • gr92938x
    • SCHEMBL218209
    • Inchi: InChI=1S/C10H14N4O6/c11-8(18)3-1-14(13-5(3)9(12)19)10-7(17)6(16)4(2-15)20-10/h1,4,6-7,10,15-17H,2H2,(H2,11,18)(H2,12,19)/t4-,6-,7-,10-/m1/s1
    • InChI Key: AJZDKCDLDNDFBE-KQYNXXCUSA-N
    • SMILES: OC[C@H]1O[C@@H](N2C=C(C(=O)N)C(C(=O)N)=N2)[C@H](O)[C@@H]1O

Computed Properties

  • Exact Mass: 286.09142
  • Monoisotopic Mass: 286.091334
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 407
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _2.7
  • Topological Polar Surface Area: 174

Experimental Properties

  • Density: 2.06
  • Boiling Point: 764.3°Cat760mmHg
  • Flash Point: 416°C
  • Refractive Index: 1.814
  • PSA: 173.92

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